Cas no 118409-66-8 (2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid)

• Product Name: 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid
• CAS No: 118409-66-8
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 5032191
• PubChem ID: 329767465
• Update Time: 2025-11-01

2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(4-fluorophenyl)prop-2-enoic acid
• 4-fluorobenzylidenecyanoacetic acid
• Z44303394
• α-Cyano-p-fluorocinnamic acid
• 2-Cyano-3-(4-fluorophenyl)-2-propenoic acid
• FCCA
• NSC 638135
• 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid

• MDL： MFCD00466853
• Inchi： 1S/C10H6FNO2/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-5H,(H,13,14)
• InChI Key： OBZAFMILNGLRAL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=C(C#N)C(=O)O)=CC=1

Computed Properties

• Exact Mass: 191.03825660g/mol
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36-37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid

Introduction to 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid (CAS No. 118409-66-8)

2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid, also known by its CAS number 118409-66-8, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a fluorinated phenyl ring, and an unsaturated carboxylic acid moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid is C₁₀H₇FO₂N, and its molecular weight is approximately 190.16 g/mol. The compound is typically obtained through a series of well-defined synthetic steps, often involving the condensation of 4-fluorobenzaldehyde with malononitrile followed by hydrolysis to introduce the carboxylic acid functionality. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In recent years, 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid has garnered considerable attention due to its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel drugs. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some derivatives have shown selective cytotoxicity against cancer cells, particularly in breast and lung cancer models.

The biological activity of 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid is attributed to its ability to modulate various cellular processes. The cyano group and the fluorinated phenyl ring are believed to play crucial roles in these interactions. The cyano group can act as an electron-withdrawing group, influencing the electronic properties of the molecule and enhancing its binding affinity to target proteins. The fluorinated phenyl ring, on the other hand, can improve the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Beyond its therapeutic potential, 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid has also been explored for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and other advanced materials. For example, researchers have utilized this compound as a building block for the preparation of conjugated polymers with tunable electronic properties. These polymers have found applications in organic electronics, such as organic photovoltaics and organic field-effect transistors (OFETs).

In summary, 2-Cyano-3-(4-fluorophenyl)prop-2-enoic acid (CAS No. 118409-66-8) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.